Pipofezine
Overview
Description
Pipofezine, sold under the brand name Azafen or Azaphen, is a tricyclic antidepressant approved in Russia for the treatment of depression . It was introduced in the late 1960s and is still used today .
Synthesis Analysis
Pipofezine is a piperazine derivative . The synthesis of piperazine derivatives includes methods such as cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group .Molecular Structure Analysis
Pipofezine has a molecular formula of C16H19N5O . Its average mass is 297.355 Da and its monoisotopic mass is 297.158966 Da . The atomic 3D structures of Pipofezine have been revealed using microcrystal electron diffraction (MicroED) .Chemical Reactions Analysis
Pyridazines, which include Pipofezine, are highly reactive towards displacements by nucleophilic species .Physical And Chemical Properties Analysis
Pipofezine has a density of 1.3±0.1 g/cm3, a boiling point of 536.0±50.0 °C at 760 mmHg, and a flash point of 278.0±30.1 °C . It has 6 H bond acceptors, 0 H bond donors, and 1 freely rotating bond .Scientific Research Applications
Antidepressant
Pipofezine, also known as Azafen or Azaphen, is a tricyclic antidepressant (TCA) that has been approved in Russia for the treatment of depression . It was introduced in the late 1960s and is still used today .
Serotonin Reuptake Inhibitor
Pipofezine has been shown to act as a potent inhibitor of the reuptake of serotonin . This action can increase the amount of serotonin, a neurotransmitter that helps regulate mood, in the brain and thus help alleviate symptoms of depression .
Sedative
In addition to its antidepressant action, pipofezine has sedative effects as well . This suggests that it may have antihistamine activity .
Potential Anticholinergic Activity
While the anticholinergic properties of pipofezine are less clear, it is likely that it has some anticholinergic activity . Anticholinergic drugs block the action of acetylcholine, a neurotransmitter that transmits signals in the nervous system.
Potential Antiadrenergic Activity
Pipofezine may also have antiadrenergic actions . Antiadrenergic drugs work by blocking the effects of adrenaline and noradrenaline, hormones that are part of the body’s fight-or-flight response.
Cardiovascular Applications
Pipofezine, as a pyridazinone derivative, has shown potential in cardiovascular applications, including inhibiting blood platelet aggregation and reducing blood pressure .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-methyl-3-(4-methylpiperazin-1-yl)pyridazino[3,4-b][1,4]benzoxazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O/c1-19-7-9-21(10-8-19)15-11-13-16(18-17-15)22-14-6-4-3-5-12(14)20(13)2/h3-6,11H,7-10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDYYIRPAZHJOLM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NN=C3C(=C2)N(C4=CC=CC=C4O3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5046271 |
Source
|
| Record name | Pipofezine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5046271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pipofezine | |
CAS RN |
24886-52-0 |
Source
|
| Record name | Pipofezine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=24886-52-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Pipofezine [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024886520 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Pipofezine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5046271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | PIPOFEZINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P8T739L1FA | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the mechanism of action of Pipofezine, and how does it affect neuropathic pain?
A: While the precise mechanism of action of Pipofezine remains unclear, studies suggest it may exert its antidepressant and analgesic effects through modulation of neurotransmitter systems, particularly serotonin and norepinephrine. Research indicates that Pipofezine, when used in conjunction with Carbamazepine, can effectively reduce neuropathic pain in conditions like diabetic polyneuropathy and trigeminal neuralgia. [, ] This pain reduction is thought to be linked to the strengthening of supraspinal and antinociceptive systems activity. []
Q2: Has Pipofezine shown promise in treating conditions other than neuropathic pain?
A: Yes, research suggests that Pipofezine might be beneficial in treating Attention Deficit Hyperactivity Disorder (ADHD). In an open, non-randomized study, Pipofezine demonstrated positive effects on clinicopsychiatric and neuropsychological performance in adolescents with ADHD and hypertension, comparable to Tianeptine and superior to Chlorprothixene. [, ] Notably, Pipofezine did not significantly affect blood pressure levels in these patients. [, ]
Q3: What is the chemical structure of Pipofezine?
A: The 3D structure of Pipofezine in its drug formulation state was recently revealed through microcrystal electron diffraction (MicroED). [] This technique allowed researchers to determine the atomic structure directly from commercially available Pipofezine powder.
Q4: Are there any insights into the structure-activity relationship (SAR) of Pipofezine?
A: While specific SAR studies for Pipofezine were not identified in the provided research, the elucidation of its 3D structure through MicroED and subsequent molecular docking simulations provide valuable insights into its binding interactions with potential targets. [] This structural information serves as a foundation for future SAR studies, which could explore modifications to the Pipofezine scaffold to optimize its activity, potency, and selectivity.
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